Cas no 1478293-83-2 (3-1-(aminomethyl)cyclopropyl-1lambda6-thiolane-1,1-dione)

3-1-(aminomethyl)cyclopropyl-1lambda6-thiolane-1,1-dione structure
1478293-83-2 structure
Product Name:3-1-(aminomethyl)cyclopropyl-1lambda6-thiolane-1,1-dione
CAS No:1478293-83-2
MF:C8H15NO2S
MW:189.27520108223
CID:5903527
PubChem ID:66023981
Update Time:2025-07-29

3-1-(aminomethyl)cyclopropyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanemethanamine, 1-(tetrahydro-1,1-dioxido-3-thienyl)-
    • 3-(1-(Aminomethyl)cyclopropyl)tetrahydrothiophene 1,1-dioxide
    • 3-1-(aminomethyl)cyclopropyl-1lambda6-thiolane-1,1-dione
    • 1478293-83-2
    • CS-0352147
    • EN300-1248098
    • 3-[1-(aminomethyl)cyclopropyl]-1lambda6-thiolane-1,1-dione
    • AKOS015366324
    • Inchi: 1S/C8H15NO2S/c9-6-8(2-3-8)7-1-4-12(10,11)5-7/h7H,1-6,9H2
    • InChI Key: XTOUWJLQFLXAKY-UHFFFAOYSA-N
    • SMILES: C1(C2CCS(=O)(=O)C2)(CN)CC1

Computed Properties

  • Exact Mass: 189.08234989g/mol
  • Monoisotopic Mass: 189.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 68.5Ų

Experimental Properties

  • Density: 1.302±0.06 g/cm3(Predicted)
  • Boiling Point: 372.3±15.0 °C(Predicted)
  • pka: 10.36±0.29(Predicted)

3-1-(aminomethyl)cyclopropyl-1lambda6-thiolane-1,1-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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